![molecular formula C18H19FN2O2 B4775819 N-(3,4-dimethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide](/img/structure/B4775819.png)
N-(3,4-dimethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide
Overview
Description
N-(3,4-dimethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide, also known as DFE, is a compound that has been extensively studied for its potential use in scientific research. This compound has gained attention due to its unique properties, which make it useful in various applications, particularly in the field of neuroscience.
Mechanism of Action
The mechanism of action of N-(3,4-dimethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide involves its binding to the sigma-1 receptor, which results in the modulation of various cellular processes. This compound has been shown to enhance the activity of the sigma-1 receptor, which results in the activation of various signaling pathways, such as the MAPK/ERK pathway and the PI3K/Akt pathway. These pathways are involved in various cellular processes, such as cell survival, proliferation, and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to enhance the activity of the sigma-1 receptor, which results in the modulation of various cellular processes, such as the regulation of calcium homeostasis and the modulation of ion channels. This compound has also been shown to have neuroprotective effects, which make it useful in the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
N-(3,4-dimethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide has various advantages and limitations for lab experiments. One of the main advantages of this compound is its high affinity for the sigma-1 receptor, which makes it useful in the study of this protein. This compound also has neuroprotective effects, which make it useful in the study of various neurological disorders. However, this compound has some limitations, such as its low solubility in water, which makes it difficult to administer in vivo.
Future Directions
There are various future directions for the study of N-(3,4-dimethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide. One potential direction is the study of the role of the sigma-1 receptor in various physiological and pathological conditions, such as Alzheimer's disease, Parkinson's disease, and cancer. Another potential direction is the development of new compounds that have a higher affinity for the sigma-1 receptor and better solubility in water, which would make them more useful in vivo. Overall, the study of this compound has the potential to lead to the development of new treatments for various diseases and conditions.
Scientific Research Applications
N-(3,4-dimethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide has been used extensively in scientific research, particularly in the field of neuroscience. This compound has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes, including cell survival, proliferation, and differentiation. This compound has been used to study the role of the sigma-1 receptor in various physiological and pathological conditions, such as Alzheimer's disease, Parkinson's disease, and cancer.
properties
IUPAC Name |
N'-(3,4-dimethylphenyl)-N-[2-(4-fluorophenyl)ethyl]oxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O2/c1-12-3-8-16(11-13(12)2)21-18(23)17(22)20-10-9-14-4-6-15(19)7-5-14/h3-8,11H,9-10H2,1-2H3,(H,20,22)(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTZWNQPUXPACFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NCCC2=CC=C(C=C2)F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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